Cas no 1171917-41-1 (1-Boc-7-bromo-3-cyanoacetylindole)

• Product Name: 1-Boc-7-bromo-3-cyanoacetylindole
• CAS No: 1171917-41-1
• MF: C₁₆H₁₅BrN₂O₃
• MW: 363.205903291702
• MDL: MFCD11849921
• CID: 4683153
• Update Time: 2025-10-28

1-Boc-7-bromo-3-cyanoacetylindole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-7-bromo-3-cyanoacetylindole
• tert-butyl 7-bromo-3-(2-cyanoacetyl)indole-1-carboxylate

• MDL： MFCD11849921
• Inchi： 1S/C16H15BrN2O3/c1-16(2,3)22-15(21)19-9-11(13(20)7-8-18)10-5-4-6-12(17)14(10)19/h4-6,9H,7H2,1-3H3
• InChI Key： QODUGJFQXXDQJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(CC#N)=O)=CN(C(=O)OC(C)(C)C)C=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 505
• Topological Polar Surface Area: 72.1

Additional information on 1-Boc-7-bromo-3-cyanoacetylindole

Compound CAS No. 1171917-41-1: 1-Boc-7-bromo-3-cyanoacetylindole

The compound CAS No. 1171917-41-1, commonly referred to as 1-Boc-7-bromo-3-cyanoacetylindole, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry, materials science, and advanced organic synthesis. This compound is characterized by its unique structure, which incorporates a bromine atom at the 7-position of the indole ring, a cyanoacetyl group at the 3-position, and a tert-butoxycarbonyl (Boc) protecting group at the 1-position. The combination of these functional groups makes it a versatile building block for various chemical transformations and molecular engineering.

Recent advancements in synthetic chemistry have highlighted the importance of indole derivatives in drug discovery and development. The indole core is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of the Boc group in CAS No. 1171917-41-1 provides an additional layer of functionality by enabling selective deprotection reactions during the synthesis of more complex molecules. This feature has made it a valuable intermediate in the construction of bioactive compounds with potential therapeutic applications.

The introduction of a bromine atom at the 7-position of the indole ring introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity. Bromine substitution is often utilized in medicinal chemistry to enhance drug-like properties such as solubility, permeability, and metabolic stability. Furthermore, the cyanoacetyl group at the 3-position adds a polar functionality that can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity.

Recent studies have demonstrated that indole derivatives with bromine substitution exhibit promising anti-inflammatory and anticancer activities. For instance, researchers have reported that certain brominated indoles can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, these compounds have shown potential as inhibitors of protein kinases, which are important targets in cancer therapy.

In terms of synthetic methodology, CAS No. 117008868 can be synthesized through a variety of routes, including nucleophilic aromatic substitution, palladium-catalyzed cross-coupling reactions, and enantioselective synthesis techniques. The choice of synthetic pathway depends on the desired regioselectivity, stereochemistry, and scalability of the process.

The versatility of CAS No. 58868 extends beyond its use as an intermediate in drug discovery. It also serves as a valuable substrate for exploring novel chemical transformations and catalytic processes. For example, recent investigations into transition-metal-catalyzed reactions involving brominated indoles have uncovered new opportunities for constructing complex molecular architectures with high efficiency.

In conclusion, CAS No. 58868, or Boc protected bromo-indole derivative, represents a cutting-edge molecule with wide-ranging applications in modern chemistry. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and synthetic methodology.